Cas no 101084-96-2 (2-Methoxy-4-nitrobenzonitrile)

2-Methoxy-4-nitrobenzonitrile structure

Product Name:2-Methoxy-4-nitrobenzonitrile

CAS No:101084-96-2

MF:C₈H₆N₂O₃

MW:178.14484167099

MDL:MFCD02093781

CID:91216

PubChem ID:291867

Update Time:2024-11-04

2-Methoxy-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Methoxy-4-nitrobenzonitrile
- 2-Cyano-5-nitroanisole
- 2- methoxy -4- nitrobenzene nitrile
- 2-Methoxy-4-nitrobenzonitrile,98%
- PS-10554
- 2-Methoxy-4-nitrobenzonitrile, 98%
- 2-(methyloxy)-4-nitrobenzonitrile
- Benzonitrile, 2-methoxy-4-nitro-
- M2585
- Z1255431637
- BEA08496
- SCHEMBL1644299
- EN300-99239
- AKOS015889422
- J-000321
- CS-0138989
- MLIKCKXLGYEGAO-UHFFFAOYSA-N
- DTXSID20303222
- MFCD02093781
- NSC157423
- 2-Methoxy-4-nitro-benzonitrile
- AMY28089
- NSC-157423
- 101084-96-2
- FT-0691737
- AKOS005147348
- MDL： MFCD02093781
- Inchi： 1S/C8H6N2O3/c1-13-8-4-7(10(11)12)3-2-6(8)5-9/h2-4H,1H3
- InChI Key： MLIKCKXLGYEGAO-UHFFFAOYSA-N
- SMILES： O(C)C1C(C#N)=CC=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 178.03800
Monoisotopic Mass: 178.038
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 78.8A^2

Experimental Properties

Color/Form: Yellow crystalline powder
Density: 1.32
Melting Point: 177.0 to 181.0 deg-C
Boiling Point: 364.545°C at 760 mmHg
Flash Point: 174.271°C
Refractive Index: 1.563
PSA: 78.84000
LogP: 1.99828
λmax: 335(MeOH)(lit.)
Solubility: Insoluble in water

2-Methoxy-4-nitrobenzonitrile Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H302-H312-H315-H319-H332-H335
Warning Statement： P261-P280-P305 + P351 + P338
Hazardous Material transportation number：UN3439
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Risk Phrases：R20/21/22
Packing Group：III
Safety Term：6.1

2-Methoxy-4-nitrobenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Methoxy-4-nitrobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015001311-250mg	2-Methoxy-4-nitrobenzonitrile	101084-96-2	97%	250mg	$475.20	2023-09-04
Alichem	A015001311-500mg	2-Methoxy-4-nitrobenzonitrile	101084-96-2	97%	500mg	$855.75	2023-09-04
Alichem	A015001311-1g	2-Methoxy-4-nitrobenzonitrile	101084-96-2	97%	1g	$1579.40	2023-09-04
Chemenu	CM157342-25g	2-Methoxy-4-nitrobenzonitrile	101084-96-2	95+%	25g	$299	2021-06-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M833546-25g	2-METHOXY-4-NITROBENZONITRILE	101084-96-2	98%	25g	￥2,689.20	2022-09-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	524751-5G	2-Methoxy-4-nitrobenzonitrile	101084-96-2	98%	5G	￥400.59	2022-02-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-BH423-1g	2-Methoxy-4-nitrobenzonitrile	101084-96-2	98%	1g	￥435.0	2022-03-01
Fluorochem	220012-1g	2-Methoxy-4-nitrobenzonitrile	101084-96-2	95%	1g	￡27.00	2022-03-01
Fluorochem	220012-5g	2-Methoxy-4-nitrobenzonitrile	101084-96-2	95%	5g	￡100.00	2022-03-01
Fluorochem	220012-25g	2-Methoxy-4-nitrobenzonitrile	101084-96-2	95%	25g	￡362.00	2022-03-01

2-Methoxy-4-nitrobenzonitrile Production Method

2-Methoxy-4-nitrobenzonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:101084-96-2)2-Methoxy-4-nitrobenzonitrile

Order Number:A16249

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:00

Price ($):274.0

Email:sales@amadischem.com

Product Official Link

2-Methoxy-4-nitrobenzonitrile Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
5. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565

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